N-Acetyl-2-methyl-1-propaneamine
N-Acetyl-2-methyl-1-propaneamine
N-(2-Methylpropyl)acetamide, also known as N-isobutyl-acetamide or acetylisobutylamine, belongs to the class of organic compounds known as acetamides. These are organic compounds with the general formula RNHC(=O)CH3, where R= organyl group. N-(2-Methylpropyl)acetamide is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, N-(2-methylpropyl)acetamide is primarily located in the cytoplasm. Outside of the human body, N-(2-methylpropyl)acetamide can be found in alcoholic beverages. This makes N-(2-methylpropyl)acetamide a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1540-94-9
VCID:
VC0073162
InChI:
InChI=1S/C6H13NO/c1-5(2)4-7-6(3)8/h5H,4H2,1-3H3,(H,7,8)
SMILES:
CC(C)CNC(=O)C
Molecular Formula:
C6H13NO
Molecular Weight:
115.17 g/mol
N-Acetyl-2-methyl-1-propaneamine
CAS No.: 1540-94-9
Main Products
VCID: VC0073162
Molecular Formula: C6H13NO
Molecular Weight: 115.17 g/mol
| CAS No. | 1540-94-9 |
|---|---|
| Product Name | N-Acetyl-2-methyl-1-propaneamine |
| Molecular Formula | C6H13NO |
| Molecular Weight | 115.17 g/mol |
| IUPAC Name | N-(2-methylpropyl)acetamide |
| Standard InChI | InChI=1S/C6H13NO/c1-5(2)4-7-6(3)8/h5H,4H2,1-3H3,(H,7,8) |
| Standard InChIKey | VDQMVRFHUYAKJL-UHFFFAOYSA-N |
| SMILES | CC(C)CNC(=O)C |
| Canonical SMILES | CC(C)CNC(=O)C |
| Description | N-(2-Methylpropyl)acetamide, also known as N-isobutyl-acetamide or acetylisobutylamine, belongs to the class of organic compounds known as acetamides. These are organic compounds with the general formula RNHC(=O)CH3, where R= organyl group. N-(2-Methylpropyl)acetamide is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, N-(2-methylpropyl)acetamide is primarily located in the cytoplasm. Outside of the human body, N-(2-methylpropyl)acetamide can be found in alcoholic beverages. This makes N-(2-methylpropyl)acetamide a potential biomarker for the consumption of this food product. |
| PubChem Compound | 137071 |
| Last Modified | Nov 11 2021 |
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